2,4-dichloro-N-(3-ethylphenyl)benzamide

• Molecular Formula: C15H13Cl2NO
• Molecular Weight: 294.2g/mol
• IUPAC Name: 2,4-dichloro-N-(3-ethylphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO/c1-2-10-4-3-5-12(8-10)18-15(19)13-7-6-11(16)9-14(13)17/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: CNOAEKYRSMRFHU-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

2,4-Dichloro-N-(3-ethylphenyl)benzamide is a benzamide derivative characterized by a 2,4-dichlorobenzoyl group attached to a 3-ethyl-substituted aniline moiety. This compound belongs to a class of molecules widely investigated for their biological activities, including antimicrobial, antiparasitic, and enzyme-inhibitory properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Aromatic Ring

Chlorine Substituent Positioning

• 2,4-Dichloro-N-(4-chlorophenyl)benzamide derivatives (, Compounds 50–55): These analogs feature a 4-chlorophenyl group instead of 3-ethylphenyl. Compounds 50–52, with aminopropyl side chains, demonstrated potent anti-Trypanosoma brucei activity, highlighting the importance of chlorine positioning for parasitic inhibition .

Electron-Donating vs. Electron-Withdrawing Groups

• 2,4-Dichloro-N-(4-methoxyphenyl)benzamide (): The methoxy group at the 4-position is electron-donating, reducing electrophilicity compared to the 3-ethyl group. This modification may decrease metabolic stability but improve solubility (molecular weight: 296.15 g/mol) .
• 2-Hydroxy-N-(3-trifluoromethylphenyl)benzamide (): The trifluoromethyl group is strongly electron-withdrawing, enhancing resistance to enzymatic degradation. This contrasts with the 3-ethyl group’s moderate electron-donating effect .

Side Chain Modifications

Aminoalkyl Side Chains

• N-(2-Aminoethyl)-2,4-dichloro-N-(2,4-dichlorophenyl)benzamide (, Compound 12): The aminoethyl side chain improves solubility via protonation (yield: 98%). Such derivatives show enhanced pharmacokinetic profiles compared to non-polar 3-ethylphenyl analogs .

Heterocyclic Substituents

• 2,4-Dichloro-N-(furan-2-ylmethyl)-N-(4-chlorophenyl)benzamide (, Compound 53): The furan ring enhances π-π stacking interactions, improving binding to parasitic enzymes. However, metabolic instability of furans may limit in vivo efficacy .
• 1,3,4-Thiadiazole-containing benzamide (): The compound 2,4-dichloro-N-(2,2,2-trichloro-1-((5-(phenylamino)-1,3,4-thiadiazol-2-yl)amino)ethyl)benzamide exhibits strong dihydrofolate reductase (DHFR) inhibition (ΔG = −9.0 kcal/mol) via hydrogen bonding with Asp 21 and Ser 57. This highlights the advantage of heterocyclic moieties over alkyl chains in enzyme targeting .